Cas no 2680826-87-1 (Benzyl 2-(2-bromophenyl)piperidine-1-carboxylate)

• Product Name: Benzyl 2-(2-bromophenyl)piperidine-1-carboxylate
• CAS No: 2680826-87-1
• MF: C₁₉H₂₀BrNO₂
• MW: 374.271604537964
• CID: 5625804
• PubChem ID: 165931514
• Update Time: 2025-10-31

Benzyl 2-(2-bromophenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680826-87-1
• EN300-28301266
• benzyl 2-(2-bromophenyl)piperidine-1-carboxylate
• Benzyl 2-(2-bromophenyl)piperidine-1-carboxylate

• Inchi： 1S/C19H20BrNO2/c20-17-11-5-4-10-16(17)18-12-6-7-13-21(18)19(22)23-14-15-8-2-1-3-9-15/h1-5,8-11,18H,6-7,12-14H2
• InChI Key： QVWIJOUKJQUROV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1CCCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 373.06774g/mol
• Monoisotopic Mass: 373.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 2-(2-bromophenyl)piperidine-1-carboxylate

Benzyl 2-(2-bromophenyl)piperidine-1-carboxylate: A Comprehensive Overview

Benzyl 2-(2-bromophenyl)piperidine-1-carboxylate, identified by the CAS number 2680826-87-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a piperidine ring substituted with a bromophenyl moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The synthesis of Benzyl 2-(2-bromophenyl)piperidine-1-carboxylate typically involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and possibly cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. Researchers have explored various catalysts, such as palladium complexes and transition metal catalysts, to optimize the reaction conditions for this compound.

In terms of applications, Benzyl 2-(2-bromophenyl)piperidine-1-carboxylate has shown promise in the development of bioactive molecules. Its structure lends itself well to medicinal chemistry efforts, particularly in the design of ligands for G-protein coupled receptors (GPCRs) and other therapeutic targets. Studies have demonstrated that this compound can modulate receptor activity, making it a valuable lead compound for drug discovery.

Recent research has also highlighted the potential of Benzyl 2-(2-bromophenyl)piperidine-1-carboxylate in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use in coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The stability and reactivity of Benzyl 2-(2-bromophenyl)piperidine-1-carboxylate under various conditions have been extensively studied. Thermal analysis reveals that the compound is stable up to certain temperatures, making it suitable for high-temperature applications. Additionally, its reactivity towards nucleophiles and electrophiles has been exploited in organic transformations, such as SNAr reactions and Michael additions.

In conclusion, Benzyl 2-(2-bromophenyl)piperidine-1-carboxylate (CAS No: 2680826-87-1) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule for future research and development.